1,2,5,6-Tetramethylnaphthalene
Overview
Description
1,2,5,6-Tetramethylnaphthalene is a chemical compound with the molecular formula C14H16 . It has an average mass of 184.277 Da and a monoisotopic mass of 184.125198 Da .
Molecular Structure Analysis
The molecular structure of 1,2,5,6-Tetramethylnaphthalene consists of a naphthalene core with four methyl groups attached to the 1,2,5,6 positions .Physical And Chemical Properties Analysis
1,2,5,6-Tetramethylnaphthalene has a density of 1.0±0.1 g/cm3, a boiling point of 313.7±37.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.3 mmHg at 25°C . It has an enthalpy of vaporization of 53.3±0.8 kJ/mol and a flash point of 148.6±17.2 °C . The index of refraction is 1.587, and it has a molar refractivity of 63.4±0.3 cm3 .Scientific Research Applications
Geochemical Analysis in Crude Oils
1,2,5,6-Tetramethylnaphthalene: is utilized in the geochemical analysis of crude oils, particularly in the study of aromatic hydrocarbons within saline lacustrine basins. This compound helps in understanding the geochemical characteristics and the maturity of the crude oils, which is crucial for identifying potential oil reserves and analyzing their quality .
Maturity Assessment of Coal and Shale
The presence of 1,2,5,6-Tetramethylnaphthalene in coal and shale samples is indicative of the maturity of these geological materials. It serves as a biomarker for the thermal maturity and, consequently, the potential for hydrocarbon generation, which is essential in the exploration and exploitation of fossil fuels .
Safety and Hazards
Mechanism of Action
Target of Action
1,2,5,6-Tetramethylnaphthalene is a complex organic compound that primarily interacts with biological precursors in the environment . The primary targets of this compound are geminal C-4-methylated triterpenoids, which contain a leaving group in position 3 .
Mode of Action
The compound’s interaction with its targets involves cleavage and methyl shift reactions . This interaction results in the formation of 1,2,5,6-tetramethylnaphthalene .
Biochemical Pathways
1,2,5,6-Tetramethylnaphthalene is thought to be diagenetically derived from pentacyclic triterpenoids via 8,14-seco-triterpenoids . In the case of shale samples, degradation of monoaromatic secohopanoids must be considered as an alternative pathway .
Pharmacokinetics
Its thermophysical properties have been evaluated . It has a molar mass of 184.282 and exhibits specific properties such as normal boiling temperature, critical temperature, and critical pressure .
Result of Action
The result of the action of 1,2,5,6-Tetramethylnaphthalene is the formation of specific polyalkylnaphthalenes . These compounds are prevalent in certain coal and shale samples .
Action Environment
The action of 1,2,5,6-Tetramethylnaphthalene is influenced by environmental factors. For instance, the formation of this compound in coal samples is attributed to the presence of geminal C-4-methylated triterpenoids . In contrast, in shale samples, the degradation of monoaromatic secohopanoids is considered an alternative pathway .
properties
IUPAC Name |
1,2,5,6-tetramethylnaphthalene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16/c1-9-5-7-14-12(4)10(2)6-8-13(14)11(9)3/h5-8H,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ONIJFQFZCKJNDH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(C=C1)C(=C(C=C2)C)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80423798 |
Source
|
| Record name | 1,2,5,6-tetramethylnaphthalene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80423798 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2,5,6-Tetramethylnaphthalene | |
CAS RN |
2131-43-3 |
Source
|
| Record name | 1,2,5,6-tetramethylnaphthalene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80423798 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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